Cas no 1314985-42-6 (N-(tert-Butyl)-2,3-difluoro-6-nitroaniline)

N-(tert-Butyl)-2,3-difluoro-6-nitroaniline is a fluorinated nitroaniline derivative characterized by its tert-butylamino substituent and strategically positioned fluorine atoms. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the development of agrochemicals and pharmaceuticals, where its electron-withdrawing nitro and fluorine groups enhance reactivity and selectivity. The tert-butyl moiety contributes to steric hindrance, improving stability and influencing regioselectivity in subsequent reactions. Its well-defined molecular structure makes it valuable for constructing complex heterocycles or functionalized aromatic systems. The compound's purity and consistent performance under controlled conditions ensure reliable results in research and industrial applications. Proper handling is advised due to potential sensitivity to light and heat.

N-(tert-Butyl)-2,3-difluoro-6-nitroaniline structure

1314985-42-6 structure

Product Name:N-(tert-Butyl)-2,3-difluoro-6-nitroaniline

CAS No:1314985-42-6

MF:C₁₀H₁₂F₂N₂O₂

MW:230.211289405823

MDL:MFCD19684089

CID:1024859

PubChem ID:54759078

Update Time:2025-06-07

N-(tert-Butyl)-2,3-difluoro-6-nitroaniline Chemical and Physical Properties

Names and Identifiers

- N-(tert-Butyl)-2,3-difluoro-6-nitroaniline
- AKOS015908069
- MFCD19684089
- BS-20528
- DTXSID10716680
- A888444
- Benzenamine, N-(1,1-dimethylethyl)-2,3-difluoro-6-nitro-
- CS-0208672
- SB77109
- 1314985-42-6
- N-tert-Butyl-2,3-difluoro-6-nitroaniline
- MDL： MFCD19684089
- Inchi： 1S/C10H12F2N2O2/c1-10(2,3)13-9-7(14(15)16)5-4-6(11)8(9)12/h4-5,13H,1-3H3
- InChI Key： QWJMAEKNTLZLCT-UHFFFAOYSA-N
- SMILES： FC1=C(C=CC(=C1NC(C)(C)C)[N+](=O)[O-])F

Computed Properties

Exact Mass: 230.08668395g/mol
Monoisotopic Mass: 230.08668395g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 263
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 57.8Å²

N-(tert-Butyl)-2,3-difluoro-6-nitroaniline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019148763-100g	N-(tert-Butyl)-2,3-difluoro-6-nitroaniline	1314985-42-6	95%	100g	400.00 USD	2021-06-15
TRC	N497308-10mg	N-(tert-Butyl)-2,3-difluoro-6-nitroaniline	1314985-42-6		10mg	$ 50.00	2022-06-03
TRC	N497308-50mg	N-(tert-Butyl)-2,3-difluoro-6-nitroaniline	1314985-42-6		50mg	$ 65.00	2022-06-03
TRC	N497308-100mg	N-(tert-Butyl)-2,3-difluoro-6-nitroaniline	1314985-42-6		100mg	$ 80.00	2022-06-03
abcr	AB309023-1 g	N-tert-Butyl-2,3-difluoro-6-nitroaniline; 98%	1314985-42-6		1g	€76.00	2023-04-26
abcr	AB309023-5 g	N-tert-Butyl-2,3-difluoro-6-nitroaniline; 98%	1314985-42-6		5g	€144.00	2023-04-26
abcr	AB309023-25 g	N-tert-Butyl-2,3-difluoro-6-nitroaniline; 98%	1314985-42-6		25g	€297.00	2023-04-26
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	N181124-100g	N-(tert-Butyl)-2,3-difluoro-6-nitroaniline	1314985-42-6	98%	100g	¥2229.90	2023-09-01
1PlusChem	1P000WSV-1g	Benzenamine, N-(1,1-dimethylethyl)-2,3-difluoro-6-nitro-	1314985-42-6	98%	1g	$21.00	2025-02-18
1PlusChem	1P000WSV-5g	Benzenamine, N-(1,1-dimethylethyl)-2,3-difluoro-6-nitro-	1314985-42-6	98%	5g	$61.00	2025-02-18

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